Cas no 1805589-94-9 (2,5-Bis(trifluoromethyl)-3-methylbenzoyl chloride)

• Product Name: 2,5-Bis(trifluoromethyl)-3-methylbenzoyl chloride
• CAS No: 1805589-94-9
• MF: C₁₀H₅ClF₆O
• MW: 290.589523077011
• CID: 5008659
• Update Time: 2025-10-28

2,5-Bis(trifluoromethyl)-3-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-3-methylbenzoyl chloride

• Inchi： 1S/C10H5ClF6O/c1-4-2-5(9(12,13)14)3-6(8(11)18)7(4)10(15,16)17/h2-3H,1H3
• InChI Key： PRAJTVJNGHEYTO-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(F)(F)F)=CC(C)=C1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1

Additional information on 2,5-Bis(trifluoromethyl)-3-methylbenzoyl chloride

Comprehensive Overview of 2,5-Bis(trifluoromethyl)-3-methylbenzoyl chloride (CAS No. 1805589-94-9)

2,5-Bis(trifluoromethyl)-3-methylbenzoyl chloride (CAS No. 1805589-94-9) is a highly specialized fluorinated aromatic compound widely utilized in advanced organic synthesis and pharmaceutical intermediates. Its unique molecular structure, featuring two trifluoromethyl groups and a reactive benzoyl chloride moiety, makes it a valuable building block for designing high-performance materials and bioactive molecules. The compound's electron-withdrawing properties and thermal stability have garnered significant attention in research circles, particularly for applications in agrochemicals, liquid crystals, and PET imaging agents.

In recent years, the demand for fluorinated compounds like 2,5-Bis(trifluoromethyl)-3-methylbenzoyl chloride has surged due to their role in developing next-generation therapeutics. Researchers highlight its potential in creating metabolically stable drugs, as the CF3 groups enhance lipophilicity and resistance to enzymatic degradation. This aligns with current trends in precision medicine and targeted drug delivery systems, where users frequently search for "fluorine in drug design" or "trifluoromethylation techniques". The compound's compatibility with cross-coupling reactions also positions it as a key player in catalysis research, addressing popular queries about "palladium-catalyzed fluorination".

The synthesis of CAS 1805589-94-9 typically involves Friedel-Crafts acylation of pre-fluorinated toluene derivatives, followed by chlorination—a process often discussed in forums about "scale-up of fluorinated intermediates". Analytical characterization via NMR spectroscopy (particularly 19F-NMR) and HPLC purity testing confirms its structural integrity, meeting stringent requirements for electronic-grade chemicals used in OLED manufacturing. This connection to the display technology sector responds to growing searches for "fluorinated materials for flexible electronics".

From an industrial perspective, 2,5-Bis(trifluoromethyl)-3-methylbenzoyl chloride exemplifies the shift toward sustainable fluorochemistry. Manufacturers now emphasize atom-economical processes and green solvents in its production, reflecting broader concerns about "environmental impact of fluorochemicals". Its storage stability (-20°C under inert atmosphere) and compatibility with continuous flow chemistry systems make it suitable for modern automated synthesis platforms—a hot topic in "Industry 4.0 for chemical production" discussions.

Emerging applications in metal-organic frameworks (MOFs) and covalent organic polymers (COPs) further expand the relevance of this compound. Materials scientists value its ability to introduce hydrophobic pores in porous polymers, addressing search trends like "fluorinated MOFs for gas storage". The compound's low polarizability also makes it interesting for optical waveguide materials, connecting to queries about "telecommunications-grade fluoropolymers".

Quality control protocols for 1805589-94-9 often include Karl Fischer titration for moisture analysis and GC-MS for impurity profiling—methods frequently referenced in "QC for advanced intermediates" searches. Regulatory compliance follows REACH guidelines and ICH Q7 standards, with particular attention to genotoxic impurity thresholds, a recurring concern in "pharmaceutical impurity control" discussions. The compound's structure-activity relationships continue to inspire computational studies using DFT calculations, merging with popular inquiries about "AI in molecular design".

In academic settings, 2,5-Bis(trifluoromethyl)-3-methylbenzoyl chloride serves as an exemplary case study for electrophilic aromatic substitution patterns in polyfluorinated systems. Its synthetic utility in constructing axial chirality through atropselective reactions answers niche searches about "fluorinated biaryl synthesis". The compound's vapor pressure data and thermodynamic properties are increasingly relevant for process safety assessments, aligning with industry focus on "inherently safer design" principles.

Future research directions may explore its derivatives for proton exchange membranes in fuel cells or dielectric materials for 5G technologies—areas generating substantial search traffic like "fluoropolymers for energy applications". The compound's structure-property relationships continue to provide insights for materials informatics databases, contributing to the expanding field of digital chemistry.